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Compound of Interest

Compound Name: 1,2-Difluoroethane

Cat. No.: B1293797 Get Quote

Essential Safety and Handling Guide for 1,2-
Difluoroethane
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,2-Difluoroethane (CAS No.

624-72-6). The following procedures are designed to ensure the safe management of this

chemical in a laboratory setting.

Chemical Safety and Hazard Information
1,2-Difluoroethane is an extremely flammable liquid and vapor that is harmful if inhaled.[1] It

can cause skin, eye, and respiratory tract irritation.[2] Ingestion or skin contact is toxic.[2] It is

imperative to handle this chemical with appropriate engineering controls and personal

protective equipment.

Quantitative Data Summary
The following tables summarize key quantitative data for 1,2-Difluoroethane.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 624-72-6

Molecular Formula C₂H₄F₂

Molecular Weight 66.05 g/mol

Boiling Point -25 °C (-13 °F)

Melting Point -117 °C (-179 °F)

Flash Point Extremely flammable

Vapor Density 2.28 (Air = 1)

(Data sourced from multiple safety data sheets.[1][3])

Table 2: Occupational Exposure Limits

Jurisdiction Limit Type Value

Latvia 8-hour Limit 3000 mg/m³

Note: As of the latest search, specific Permissible Exposure Limits (PEL) from the U.S.

Occupational Safety and Health Administration (OSHA) or Threshold Limit Values (TLV) from

the American Conference of Governmental Industrial Hygienists (ACGIH) for 1,2-
Difluoroethane were not identified. The exposure limits provided are for Latvia.[1] Users

should consult local regulations and their institution's safety office for the most current and

applicable exposure limits.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 1,2-Difluoroethane to

ensure the appropriate level of protection.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin & Body Protection

Fire/flame resistant and

impervious lab coat or clothing.

[1] Full-length pants and

closed-toe shoes.

Prevents skin contact with the

toxic and irritating chemical

and protects against its high

flammability.

Hand Protection
Chemically impermeable

gloves.[1]

Prevents toxic skin contact. No

specific breakthrough time

data for 1,2-Difluoroethane

was found. Nitrile gloves may

provide short-term splash

protection, but prolonged

exposure should be avoided.

[4][5] It is critical to consult the

glove manufacturer's chemical

resistance data. Always

inspect gloves before use.[1]

Respiratory Protection

Use only in a well-ventilated

area with local exhaust

ventilation (e.g., a chemical

fume hood).[1][2] If exposure

limits are exceeded or

symptoms of irritation occur, a

full-face respirator with

appropriate cartridges should

be used.[1] For emergencies

or high concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.[6]

Protects against inhalation of

harmful vapors.[1]

Safe Handling and Experimental Workflow
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The following diagram and procedural steps outline the safe workflow for handling 1,2-
Difluoroethane in a laboratory setting.

Workflow for Safe Handling of 1,2-Difluoroethane

1. Preparation Phase

2. Handling & Use Phase

3. Post-Handling & Disposal Phase

4. Emergency Response

Conduct Risk Assessment

Don Appropriate PPE

Set Up in Fume Hood

Ground Equipment

Dispense Chemical

Proceed to Handling

Perform Experiment

Tightly Seal Container

Decontaminate Work Area

Proceed to Cleanup

Segregate & Label Waste

Dispose via Licensed Facility

Spill Occurs

Evacuate & Alert Others Control Ignition Sources

Clean Up with Absorbent
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,2-Difluoroethane.

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation:

Conduct a thorough risk assessment for the specific procedure.

Ensure a certified chemical fume hood and an emergency eyewash/shower station are

accessible.[7]

Put on all required PPE as detailed in Table 3.

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Ensure all equipment is properly grounded and bonded to prevent static discharge.[1] Use

only non-sparking tools and explosion-proof equipment.[1][2]

During Use:

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Avoid contact with skin and eyes.[1]

Avoid breathing vapors or mist.[1]

After Use:

Tightly seal the 1,2-Difluoroethane container.

Decontaminate all surfaces, equipment, and PPE according to your lab's established

procedures.
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Wash hands thoroughly with soap and water after handling.[7]

Spill Response Protocol
Immediate Actions:

Evacuate personnel from the immediate spill area and alert others.[1]

Remove all sources of ignition.[1]

If safe to do so, increase ventilation to the area.

Cleanup (for minor spills by trained personnel only):

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using a non-combustible absorbent material like sand, earth, or

vermiculite.[3][8]

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed container for disposal.[1]

Wash the spill area with soap and water once the material is removed.[9]

Major Spills:

For large spills, evacuate the area and contact your institution's emergency response team

immediately.[10]

Disposal Plan
Waste Collection:

All waste materials contaminated with 1,2-Difluoroethane must be collected in a suitable,

closed, and properly labeled container.[1]

Disposal Method:
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Disposal must be conducted through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[11]

Do not discharge into sewer systems or the environment.[11]

Recycle or recondition the container if possible after triple-rinsing, or puncture it to render

it unusable before landfill disposal.[11]

Always follow all applicable federal, state, and local regulations for hazardous waste

disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293797#personal-protective-equipment-for-
handling-1-2-difluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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